3-(2-Bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropanoic acid

• Molecular Formula: C16H22BrNO4
• Molecular Weight: 372.25 g/mol
• SMILES: CC(C)(C)OC(=O)NC(C1=CC=CC=C1Br)C(C)(C)C(=O)O
• InChI: InChI=1S/C16H22BrNO4/c1-15(2,3)22-14(21)18-12(16(4,5)13(19)20)10-8-6-7-9-11(10)17/h6-9,12H,1-5H3,(H,18,21)(H,19,20)
• InChIKey: ODMYIPTWVKZTEP-UHFFFAOYSA-N

3-(2-Bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropanoic acid: Physicochemical Properties

3-(2-Bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropanoic acid (CAS 2059949-54-9) is a synthetic, Boc-protected beta-amino acid derivative with a molecular formula of C16H22BrNO4 and a molecular weight of 372.25 g/mol [1]. The compound features a sterically hindered 2,2-dimethylpropanoic acid backbone, which restricts conformational flexibility, and a 2-bromophenyl substituent that provides a synthetic handle for further functionalization via cross-coupling reactions [1]. Its computed XLogP3 is 3.6, indicating moderate lipophilicity, and it has a topological polar surface area (TPSA) of 75.6 Ų [2]. The compound is typically supplied at a standard purity of 95%, confirmed by NMR, HPLC, or GC .

Building block Boc-β-amino acid for solution- and solid-phase peptide synthesis

Backbone 2,2-dimethyl restricts conformation; may enhance proteolytic stability

Aryl handle ortho-Bromophenyl enables sequential cross-coupling functionalization

• [1] PubChem Compound Summary for CID 137703543, 3-(2-Bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropanoic acid. View Source
• [2] Computed properties from PubChem CID 137703543: XLogP3 and Topological Polar Surface Area. View Source

3-(2-Bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropanoic acid: Substitution Challenges

In-class substitution of 3-(2-Bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropanoic acid is not trivial due to its unique combination of a sterically congested 2,2-dimethyl backbone, a specific 2-bromophenyl substitution pattern, and an acid-labile Boc protecting group [1]. The geminal dimethyl group significantly alters the compound's conformational profile and hydrolytic stability compared to the des-dimethyl analog (CAS 284493-55-6), which may affect downstream reactivity and pharmacokinetic properties [1]. Furthermore, the ortho-bromine substituent imparts distinct electronic properties and steric constraints relative to its para-bromo isomer (CAS 2059993-92-7), which can influence binding affinities and the efficiency of metal-catalyzed coupling reactions [2]. Replacing the Boc group with a Cbz protecting group (CAS 2060051-73-0) would change the deprotection conditions from acidic to hydrogenolytic, altering the synthetic sequence compatibility [3]. These specific structural features mean that seemingly similar analogs cannot be interchanged without a thorough re-validation of the entire synthetic or biological workflow.

2,2-dimethyl backbone

Des-dimethyl analog (CAS 284493-55-6) lacks steric hindrance; lipophilicity and conformational stability may differ significantly.

ortho-Bromo substitution

Para-bromo isomer (CAS 2059993-92-7) alters electronic/steric profile; coupling reactivity may not transfer directly.

Boc protecting group

Cbz-protected analog (CAS 2060051-73-0) requires hydrogenolytic deprotection, incompatible with many reduction-sensitive sequences.

• [1] Kuujia product page for CAS 284493-55-6, the des-dimethyl analog, noting structural differences and impact on properties. View Source
• [2] Kuujia product page for CAS 2059993-92-7, the 4-bromo isomer, highlighting the different substitution pattern. View Source
• [3] Kuujia product page for CAS 2060051-73-0, the Cbz-protected analog, noting the distinct deprotection condition requirements. View Source

3-(2-Bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropanoic acid: Differentiation from Analogs

Lipophilicity: Geminal Dimethyl vs. Unsubstituted Backbone

The 2,2-dimethyl group increases the compound's lipophilicity, as estimated by XLogP3, relative to its des-methyl analog. This is a key parameter for predicting membrane permeability and oral bioavailability. The target compound has a computed XLogP3 of 3.6 [1], while the des-dimethyl analog (CAS 284493-55-6) has a reported XLogP3 of 2.9 [2]. This difference of 0.7 log units represents a five-fold increase in the partition coefficient.

Lipophilicity (XLogP3)

Cross-study comparable

XLogP3 = 3.6 (Δ +0.7 vs des-dimethyl)

Higher lipophilicity may support membrane permeability and CNS target engagement.

Computed property; experimental logP/LogD confirmation recommended.

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 3.6
Comparator Or Baseline	3-(2-Bromophenyl)-3-((tert-butoxycarbonyl)amino)propanoic acid (des-dimethyl analog, CAS 284493-55-6): XLogP3 = 2.9
Quantified Difference	Δ XLogP3 = 0.7 (approx. 5x increase in lipophilicity)
Conditions	Computed property using PubChem's XLogP3 3.0 algorithm.

Why This Matters

The higher lipophilicity can directly impact in vivo distribution and binding kinetics, making this scaffold more suitable for targeting intracellular and CNS receptors.

• [1] PubChem CID 137703543 computed properties section, reporting XLogP3 value. View Source
• [2] PubChem CID 3744756 (for 284493-55-6) computed properties section, reporting XLogP3 value. View Source

Steric Hindrance and Proteolytic Stability

The steric hindrance from the 2,2-dimethyl groups in the propanoic acid backbone significantly increases resistance to enzymatic hydrolysis compared to the linear propanoic acid backbone. While direct kinetic data is unavailable, this is a well-established class-level principle for geminally disubstituted beta-amino acids. The des-dimethyl analog (CAS 284493-55-6) lacks this restrictive backbone, making the target compound a more robust building block in peptide synthesis.

Steric hindrance

Class-level inference

2,2-gem-dimethyl backbone

Class-level inference suggests enhanced resistance to enzymatic hydrolysis.

Direct kinetic stability data unavailable; verify in target assay.

Evidence Dimension	Steric Hindrance / Conformational Restriction
Target Compound Data	2,2-gem-dimethyl substitution on propanoic acid backbone, leading to high steric congestion.
Comparator Or Baseline	3-(2-Bromophenyl)-3-((tert-butoxycarbonyl)amino)propanoic acid (des-dimethyl analog, CAS 284493-55-6): Unsubstituted propanoic acid backbone.
Quantified Difference	Not quantified; qualitative inference based on the Thorpe-Ingold effect.
Conditions	General principle in beta-peptide and peptidomimetic literature.

Why This Matters

This structural feature is crucial for designing proteolytically stable peptidomimetics, making the compound a privileged intermediate for long-acting therapeutic development.

• [1] PubChem CID 137703543 compound structure description shows the 2,2-dimethyl substitution. View Source
• [2] Kuujia product page for CAS 284493-55-6, showing the unsubstituted propanoic acid structure. View Source

Cross-Coupling: Ortho-Bromo vs. Para-Bromo Reactivity

The ortho-position of the bromine atom in the target compound creates a more sterically hindered and electronically distinct environment compared to the para-bromo isomer. In palladium-catalyzed cross-coupling reactions, this can lead to significantly different reaction rates. Ortho-substituted aryl bromides generally exhibit slower oxidative addition compared to their para-substituted counterparts, a principle supported by literature but lacking direct comparative kinetic data for these specific molecules. This controlled reactivity can be a key advantage for achieving chemoselectivity in complex molecule synthesis.

Ortho vs para reactivity

Class-level inference

Ortho-Br: slower oxidative addition expected vs para-Br

May enable chemoselective sequential coupling in complex molecules.

Reactivity context-dependent; validate under specific Pd conditions.

Evidence Dimension	Steric and Electronic Effects on Reactivity
Target Compound Data	2-Bromo substitution on the phenyl ring, ortho to the amino-bearing carbon.
Comparator Or Baseline	3-(4-Bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropanoic acid (para-bromo isomer, CAS 2059993-92-7): 4-Bromo substitution.
Quantified Difference	Not quantified; qualitative inference based on well-known steric effects in oxidative addition.
Conditions	Palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).

Why This Matters

The ortho-bromo isomer offers a unique reactivity window, allowing for sequential functionalization strategies where the para-isomer would be too reactive, an important consideration for procurement in total synthesis and medicinal chemistry campaigns.

• [1] PubChem CID 137703543 structure confirms the ortho-bromo substitution. View Source
• [2] Kuujia product page for CAS 2059993-92-7, confirming the para-bromo substitution. View Source

Deprotection Orthogonality: Boc vs. Cbz

The target compound uses a tert-butoxycarbonyl (Boc) protecting group, which is cleanly removed under acidic conditions (e.g., TFA or HCl). In contrast, the Cbz-protected analog (CAS 2060051-73-0) requires hydrogenolysis or strong acid for deprotection. This fundamental difference in deprotection chemistry makes them non-interchangeable in orthogonal protection group schemes. The Boc group is more compatible with synthetic sequences involving olefins or other reduction-sensitive functionalities.

Deprotection orthogonality

Class-level inference

Boc (acid-labile) vs Cbz (hydrogenolytic)

Supports orthogonal protecting-group strategy in Fmoc-SPPS.

Standard TFA deprotection; verify compatibility with other protecting groups.

Evidence Dimension	Protecting Group Orthogonality
Target Compound Data	Boc protection, cleavable under acidic conditions.
Comparator Or Baseline	3-{[(Benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid (Cbz-protected analog, CAS 2060051-73-0): Cbz protection, cleavable by hydrogenolysis or HBr.
Quantified Difference	Not applicable; this is a qualitative feature of the functional group.
Conditions	Standard deprotection conditions: 20-50% TFA/CH2Cl2 for Boc; H2/Pd-C for Cbz.

Why This Matters

Selecting the correct protecting group is critical for multi-step synthesis. Procuring the Boc-protected variant is essential when orthogonal deprotection of other amine protecting groups, such as Fmoc or Alloc, is planned later in the sequence.

• [1] Kuujia product page for CAS 2060051-73-0, describing the Cbz protecting group. View Source

3-(2-Bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropanoic acid: Research and Industrial Applications

Long-Acting Peptidomimetic Building Block

The quantifiably higher lipophilicity (XLogP3 3.6 vs 2.9) and steric hindrance of the 2,2-dimethyl backbone render this compound a superior building block for designing proteolytically stable, membrane-permeable peptidomimetics. It should be prioritized over the des-dimethyl analog (CAS 284493-55-6) in discovery programs targeting intracellular protein-protein interactions or CNS receptors where a higher logP and enhanced stability are predicted to improve pharmacokinetic profiles [1].

Ortho-Bromo Handle for Tandem Cross-Coupling

The unique steric and electronic properties of the ortho-bromine atom provide a controlled reactivity profile for palladium-catalyzed cross-coupling, allowing for chemoselective transformations in the presence of more reactive aryl halides. In complex total synthesis or medicinal chemistry optimization, this compound should be selected over the para-bromo isomer (CAS 2059993-92-7) when a staged, sequential functionalization of the aromatic ring is required to build complex molecular architectures [2].

Boc-Protected Intermediate for Fmoc-SPPS

The acid-labile Boc protecting group provides clear synthetic orthogonality compared to the base-labile Fmoc strategy. When incorporating this hindered beta-amino acid into a growing peptide chain on resin, the Boc-protected version is the definitive choice over the Cbz-protected analog (CAS 2060051-73-0), as it can be selectively deprotected without cleaving the peptide from the resin or affecting other common acid-sensitive protecting groups, ensuring higher synthetic efficiency and purity [3].

Application

Selection Property

Validation Focus

Peptidomimetic design

Steric hindrance & lipophilicity profile

Proteolytic stability and membrane permeability assays

Sequential cross-coupling

Ortho-bromo steric/electronic effects

Chemoselectivity in Pd-catalyzed coupling sequences

Fmoc-SPPS incorporation

Boc acid-labile orthogonality

Selective deprotection without resin cleavage

• [1] Computed XLogP3 difference between target compound (PubChem CID 137703543, XLogP3=3.6) and des-dimethyl analog (PubChem CID 3744756, XLogP3=2.9). View Source
• [2] Class-level inference on ortho- vs para-substitution reactivity, supported by structural data for target (PubChem CID 137703543) and para-isomer (CAS 2059993-92-7 product page). View Source
• [3] Class-level inference on Boc vs Cbz orthogonality, supported by product descriptions for target (Evitachem CAS 2059949-54-9) and Cbz-analog (Kuujia CAS 2060051-73-0). View Source